![molecular formula C39H63NO15 B100343 Leucomycin A8 CAS No. 18361-50-7](/img/structure/B100343.png)
Leucomycin A8
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Leucomycin A8 is a macrolide antibiotic that is produced by Streptomyces kitasatoensis. It is a member of the lincosamide family of antibiotics and is commonly used in the treatment of bacterial infections. This compound has been found to be effective against a wide range of gram-positive bacteria, including Staphylococcus, Streptococcus, and Corynebacterium.
Scientific Research Applications
Anticancer Activity and Mechanisms : Landomycin E (LE), structurally related to leucomycins, exhibits potent anticancer activity. Its mechanisms involve rapid generation of hydrogen peroxide and complex caspase activation patterns, making it a potential candidate for further clinical development (Panchuk et al., 2017).
Fermentation and Biosynthesis : Research on the metabolism regulation during the fermentation of leucomycins revealed that precursor and regulator optimization significantly enhances antibiotic potency. This study has practical value for industrial production of leucomycins (Meng, 2000).
Antibiotic Development and Mechanisms : Agrocin 84, a LeuRS inhibitor, targets pathogenic strains of A. tumefaciens, the causative agent of plant tumours. This antibiotic, showing a novel tRNA-dependent inhibition mechanism, provides insight for future rational antibiotic design (Chopra et al., 2013).
Pharmacological Studies : A study on the separation and characterization of new components and impurities in leucomycin contributed to understanding the degradation impurities during purification processes. This has implications for manufacturing process improvement and impurity reduction in pharmaceutical applications (Wang et al., 2019).
Veterinary Applications : Leucomycin's effectiveness in preventing porcine proliferative enteropathy in pigs was demonstrated, suggesting its utility in veterinary medicine (França et al., 2010).
Antimicrobial Peptide Research : Leucocin A, a bacteriocin with high binding to pathogenic gram-positive bacteria, was studied for its potential use in antimicrobial peptide-based diagnostic platforms (Etayash et al., 2014).
Wastewater Treatment : A two-phase anaerobic/aerobic system for treating leucomycin wastewater demonstrated significant organic matter reduction and effluent quality improvement (Guo-qi, 2005).
Properties
18361-50-7 | |
Molecular Formula |
C39H63NO15 |
Molecular Weight |
785.9 g/mol |
IUPAC Name |
[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-[(2S,3R,4R,5S,6R)-5-[(2S,4R,5S,6S)-5-acetyloxy-4-hydroxy-4,6-dimethyloxan-2-yl]oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-4-yl] acetate |
InChI |
InChI=1S/C39H63NO15/c1-21-18-27(16-17-41)35(36(48-10)29(52-25(5)42)19-30(45)49-22(2)14-12-11-13-15-28(21)44)55-38-33(46)32(40(8)9)34(23(3)51-38)54-31-20-39(7,47)37(24(4)50-31)53-26(6)43/h11-13,15,17,21-24,27-29,31-38,44,46-47H,14,16,18-20H2,1-10H3/b12-11+,15-13+/t21-,22-,23-,24+,27+,28+,29-,31+,32-,33-,34-,35+,36+,37+,38+,39-/m1/s1 |
InChI Key |
ZGKBDJKFINKSNH-FRFMCBNZSA-N |
Isomeric SMILES |
C[C@@H]1C/C=C/C=C/[C@@H]([C@@H](C[C@@H]([C@@H]([C@H]([C@@H](CC(=O)O1)OC(=O)C)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C)O[C@H]3C[C@@]([C@H]([C@@H](O3)C)OC(=O)C)(C)O)N(C)C)O)CC=O)C)O |
SMILES |
CC1CC=CC=CC(C(CC(C(C(C(CC(=O)O1)OC(=O)C)OC)OC2C(C(C(C(O2)C)OC3CC(C(C(O3)C)OC(=O)C)(C)O)N(C)C)O)CC=O)C)O |
Canonical SMILES |
CC1CC=CC=CC(C(CC(C(C(C(CC(=O)O1)OC(=O)C)OC)OC2C(C(C(C(O2)C)OC3CC(C(C(O3)C)OC(=O)C)(C)O)N(C)C)O)CC=O)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.